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Compound of Interest

Compound Name: 6-ROX hydrochloride

Cat. No.: B15554228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and storage

conditions of 6-ROX hydrochloride (6-Carboxy-X-rhodamine hydrochloride). The following

sections detail its solubility in various solvents, recommended storage for both solid form and

solutions, experimental protocols for its use, and its interaction with the cyclooxygenase-2

(COX-2) signaling pathway.

Solubility Data
The solubility of 6-ROX hydrochloride and its related forms is crucial for the preparation of

stock and working solutions in various experimental settings. The following tables summarize

the available quantitative and qualitative solubility data.

Quantitative Solubility
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Compound/Solvent Concentration Notes

6-ROX Hydrochloride in DMSO 25 mg/mL (46.76 mM)

Ultrasonic treatment may be

required. The use of new, non-

hygroscopic DMSO is

recommended.[1]

5(6)-ROX (mixture) in DMSO 20 mg/mL (37.41 mM)
Requires sonication, warming,

and heating to 60°C.[2]

6-ROX Hydrochloride in

Saline-based vehicle
≥ 1 mg/mL (1.87 mM)

Vehicle composition: 10%

DMSO, 40% PEG300, 5%

Tween-80, 45% Saline.[3]

6-ROX Hydrochloride in SBE-

β-CD vehicle
≥ 1 mg/mL (1.87 mM)

Vehicle composition: 10%

DMSO, 90% (20% SBE-β-CD

in Saline).[3]

Qualitative Solubility
Compound Form Solvents Solubility Description

6-ROX Carboxylic Acid
DMSO, DMF, Methanol,

Ethanol
Good[2]

6-ROX Succinimidyl Ester (SE) Acetonitrile, DMF, DMSO Soluble

6-ROX Succinimidyl Ester (SE) Water Low

5(6)-Carboxy-X-rhodamine Water Water soluble

Storage and Stability
Proper storage of 6-ROX hydrochloride is essential to maintain its chemical integrity and

fluorescence properties.
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Form
Storage
Temperature

Conditions Duration

Solid -20°C

Keep in a tightly

sealed container,

desiccated, and

protected from light in

a dry, well-ventilated

place.[4]

Long-term

Stock Solution -80°C

Aliquot to avoid

repeated freeze-thaw

cycles and protect

from light.[1][3]

6 months[1][3]

Stock Solution -20°C

Aliquot to avoid

repeated freeze-thaw

cycles and protect

from light.[1][3]

1 month[1][3]

Stability: 6-ROX hydrochloride is stable under the recommended storage conditions.[5] Avoid

contact with strong oxidizing agents, strong acids, and strong alkalis.[5]

Experimental Protocols
Preparation of a 1 mg/mL Aqueous Working Solution
This protocol is suitable for preparing a working solution for in vivo experiments.

Materials:

6-ROX hydrochloride

DMSO (new, non-hygroscopic)

PEG300

Tween-80
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Saline (sterile)

Procedure:

Prepare a stock solution of 6-ROX hydrochloride in DMSO.

To prepare 1 mL of the final working solution, start with 400 µL of PEG300.

Add 100 µL of the DMSO stock solution to the PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

If any precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

It is recommended to prepare this working solution fresh on the day of use.[1]

General Protocol for Labeling Amino-Modified
Oligonucleotides with 6-ROX SE
This protocol describes the covalent conjugation of 6-ROX succinimidyl ester (SE) to primary

amino groups on oligonucleotides.

Materials:

Amine-modified oligonucleotide

6-ROX SE

0.1 M Sodium tetraborate buffer, pH 8.5

Anhydrous DMSO or DMF

Reagents for purification (e.g., ethanol, gel electrophoresis or HPLC system)

Procedure:
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Prepare the Labeling Buffer: Dissolve sodium tetraborate in water to a concentration of 0.1 M

and adjust the pH to 8.5 with HCl. Prepare this buffer fresh.[1]

Dissolve the Oligonucleotide: Dissolve the amine-modified oligonucleotide in the labeling

buffer.

Dissolve the 6-ROX SE: Immediately before use, dissolve the 6-ROX SE in a small amount

of anhydrous DMSO or DMF.

Reaction: Add the dissolved 6-ROX SE to the oligonucleotide solution. The optimal molar

ratio of dye to oligonucleotide may need to be determined empirically.

Incubation: Incubate the reaction mixture for at least 6 hours at room temperature, protected

from light.[1] Overnight incubation is also possible.[1]

Purification: Purify the labeled oligonucleotide from unreacted dye and unlabeled

oligonucleotide using methods such as ethanol precipitation followed by preparative gel

electrophoresis or reverse-phase HPLC.[1]

Signaling Pathway Interaction
6-ROX is a fluorescent probe and a potential inhibitor of cyclooxygenase-2 (COX-2).[1] The

upregulation of COX-2 is a key event in inflammatory responses and carcinogenesis. Various

stimuli, including growth factors and tumor promoters, can activate signaling cascades that lead

to the transcription of the PTGS2 gene (which codes for COX-2). The diagram below illustrates

the major signaling pathways that regulate COX-2 expression.
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Caption: Simplified signaling pathways regulating COX-2 expression and its inhibition by 6-

ROX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15554228#6-rox-hydrochloride-solubility-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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